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Compound Name:
(R)-1-(o-Tolyl)ethanamine

hydrochloride

Cat. No.: B591852 Get Quote

An In-depth Technical Guide to the Safety and Handling of (R)-1-(o-Tolyl)ethanamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is based on currently available data. It is not a substitute for a comprehensive Safety Data

Sheet (SDS) and should be used in conjunction with official institutional and regulatory safety

protocols.

Executive Summary
(R)-1-(o-Tolyl)ethanamine hydrochloride (CAS RN: 856562-88-4) is a chemical intermediate

used in research and development.[1][2] While comprehensive toxicological data is not publicly

available, existing information indicates that this compound is hazardous. It is classified as

harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[1] This guide

provides a detailed overview of the known safety information, handling procedures, and

emergency protocols necessary for the safe use of this compound in a laboratory setting. All

personnel handling this substance must be thoroughly trained in its potential hazards and the

required safety measures.

Hazard Identification and Classification
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The primary hazards associated with (R)-1-(o-Tolyl)ethanamine hydrochloride are based on

its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Source: Achmem[1]

Signal Word: Warning[1]

Pictograms:

alt text

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of the hydrochloride salt.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₁₄ClN Achmem[1]

Molecular Weight 171.67 g/mol Achmem[1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage
Sealed in dry, Room

Temperature
Achmem[1]

Note: Properties for the free base, (R)-1-(o-tolyl)ethanamine (C9H13N), include a molecular

weight of 135.21 g/mol .[3]

Experimental Protocols: Safe Handling and Use
Given the hazardous nature of this compound, strict adherence to the following protocols is

mandatory.

Personal Protective Equipment (PPE)
A risk assessment should precede any handling of this chemical. The following diagram

outlines the decision-making process for selecting appropriate PPE.
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Risk Assessment

PPE Selection Logic

Final Check

Task: Handling (R)-1-(o-Tolyl)ethanamine
hydrochloride

Identify Hazards:
- H302 (Harmful if swallowed)

- H315 (Skin irritant)
- H319 (Eye irritant)

- H332 (Harmful if inhaled)
- H335 (Respiratory irritant)

Eye Protection:
Select Chemical Safety Goggles

(ANSI Z87.1 / EN 166)

H319

Hand Protection:
Select Nitrile or Neoprene Gloves

(EN 374), check breakthrough time

H315

Body Protection:
Wear a fully-buttoned

Laboratory Coat

General
Protection

Respiratory Protection:
Work in a certified Chemical Fume Hood

OR use a NIOSH-approved respirator
if hood is not available

H332/H335

Mandatory PPE:
- Safety Goggles

- Compatible Gloves
- Lab Coat

- Use of Fume Hood

Click to download full resolution via product page

Caption: PPE Selection Workflow for (R)-1-(o-Tolyl)ethanamine hydrochloride.

Methodology:
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Eye and Face Protection: Always wear chemical safety goggles that conform to EU standard

EN166 or US ANSI Z87.1. A face shield may be required for splash hazards.

Skin Protection: Wear a standard laboratory coat. Select chemically resistant gloves (e.g.,

nitrile) and ensure they are inspected before use. Use proper glove removal technique to

avoid skin contact. Contaminated clothing should be removed and washed before reuse.[4]

Respiratory Protection: All handling of the solid or solutions should be conducted in a

certified chemical fume hood to avoid inhalation of dust or aerosols.[4] If a fume hood is not

available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates must be used.

Hygiene Measures: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the work area.

Storage Protocol
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5] The

product should be sealed in a dry environment.[1]

Incompatibilities: Keep away from strong oxidizing agents.[4]

Security: Store in a locked cabinet or area with restricted access.[4]

Disposal Protocol
Classification: This material and its container must be disposed of as hazardous waste.

Procedure: Disposal must be in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service. Do not allow the chemical to enter

drains or the environment.

Emergency Procedures
Rapid and appropriate response is critical in the event of an emergency.

First Aid Measures
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Table 3: First Aid Protocols

Exposure Route Protocol

Eye Contact

Immediately rinse cautiously with water for at

least 15-20 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[4][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap for at

least 15 minutes. If skin irritation occurs, seek

medical advice.[4][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing is difficult

or stopped, administer artificial respiration. Call

a POISON CENTER or doctor if you feel unwell.

[5]

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor.[4] Rinse mouth with water.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.

Spill Response Protocol
The following workflow should be initiated in the event of a spill.
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Minor Spill Response (Trained Personnel Only)

Spill of (R)-1-(o-Tolyl)ethanamine
hydrochloride Occurs

Evacuate immediate area
Alert others

Assess Spill Size
Is it a minor or major spill?

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Minor

Major Spill:
Contact Emergency Services (EHS)

and evacuate the facility

Major

Cover with inert absorbent material
(e.g., vermiculite, sand)

Sweep up carefully, avoiding dust
Place in a sealed, labeled container

Decontaminate spill area
with appropriate solvent

Dispose of waste as
hazardous material

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Methodology:

Ensure Safety: Do not breathe dust or vapors. Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Prevent the product from

entering drains.

Clean-up: For a small spill, gently sweep up the solid material, avoiding dust generation.

Absorb with an inert material (e.g., sand, vermiculite) and place it into a suitable, sealed

container for disposal.[5]

Decontamination: Clean the spill area thoroughly.

Toxicological and Ecological Information
Toxicological Data
No specific quantitative toxicological data, such as LD50 or LC50 values, for (R)-1-(o-
Tolyl)ethanamine hydrochloride were found in the reviewed sources. The hazard

classifications are based on the expected properties of similar chemical structures.

Signaling Pathways
There is no available information regarding the specific biological signaling pathways affected

by this compound. Research in this area is required to understand its mechanism of toxicity.

Ecological Information
No data is available on the ecotoxicity of this compound. It should not be released into the

environment, as its effects on aquatic and terrestrial life are unknown.[5]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions (cool, dry, sealed).[4]

Possibility of Hazardous Reactions: None reported under normal storage and handling.[4]
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Conditions to Avoid: Exposure to moisture may be detrimental.[4][5]

Incompatible Materials: Strong oxidizing agents.[4][5]

Hazardous Decomposition Products: No data available. Under fire conditions, toxic fumes

such as carbon oxides, nitrogen oxides, and hydrogen chloride gas may be produced.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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